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An In-depth Technical Guide on the Core Chemical Properties of 5-Carboxy-N-phenyl-2-1H-
pyridone-d5

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 5-Carboxy-N-phenyl-2-1H-pyridone-d5, a deuterated stable isotope-labeled

metabolite of Pirfenidone. Pirfenidone is an anti-inflammatory and anti-fibrotic agent used in the

treatment of idiopathic pulmonary fibrosis (IPF) and diabetic kidney disease.[1][2] This

document details the compound's characteristics, its role as a significant metabolite, and its

applications in research, particularly as an internal standard for pharmacokinetic and metabolic

studies. All quantitative data is presented in structured tables, and key processes are visualized

using diagrams.

Chemical and Physical Properties
5-Carboxy-N-phenyl-2-1H-pyridone-d5 is the pentadeuterated analog of 5-carboxy-N-phenyl-

2-1H-pyridone, the major and inactive metabolite of Pirfenidone.[3] The deuterium labeling on

the phenyl group makes it an ideal internal standard for mass spectrometry-based quantitative

analyses.[4]
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Identifiers and General Data
Property Value

Chemical Name

6-oxo-1-(2,3,4,5,6-

pentadeuteriophenyl)pyridine-3-carboxylic

acid[1]

Synonyms

5-CARBOXY-N-PHENYL-2-1H-PYRIDONE-D5;

1,6-Dihydro-6-oxo-1-(phenyl-d5)-3-

pyridinecarboxylic Acid; 6-Oxo-1-(phenyl-

d5)-1,6-dihydropyridine-3-carboxylic Acid[5]

CAS Number 1020719-24-7[1][5][6]

Unlabeled CAS Number 77837-08-2[1]

Product Type Metabolite; Stable Isotope Labelled[1]

API Family Pirfenidone[1]

Physicochemical Data
Property Value

Molecular Formula C₁₂H₄D₅NO₃[5][6]

Molecular Weight 220.24 g/mol [1][5][6]

Monoisotopic Mass 220.0896 Da[1]

Melting Point 268-270°C[5]

Appearance Solid (form not specified)

Purity >95% (as determined by HPLC)[1]

Storage Temperature -20°C[1][5]

Biological Significance and Metabolic Pathway
Pirfenidone undergoes rapid metabolism in vivo, with approximately 80% of a dose being

eliminated in the urine, primarily as its 5-carboxy metabolite.[3] The transformation from the

parent drug, which has a 5-methyl group, to the 5-carboxy metabolite is a critical step in its
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clearance.[7] This metabolic conversion is primarily mediated by the cytochrome P450 enzyme

CYP1A2.[3] The resulting carboxylic acid metabolite is considered inactive.[3]

The metabolic pathway from Pirfenidone to its 5-carboxy metabolite is a two-step oxidation

process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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